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Compound of Interest

Compound Name: Neobulgarone E

Cat. No.: B15581929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide details the chemical structure elucidation of Neobulgarone E, a

halogenated bianthrone isolated from the marine-derived fungus Penicillium roseopurpureum.

The following sections provide a comprehensive overview of the experimental protocols and

data analysis that were instrumental in determining the complex architecture of this natural

product.

Isolation and Purification
Neobulgarone E was isolated from a solid-phase fermentation of Penicillium roseopurpureum

(isolate KP1-135C), an endophytic fungus obtained from the marine alga Petalonia fascia. The

detailed experimental protocol for its purification is outlined below.

Experimental Protocol: Fungal Cultivation and
Extraction
The producing fungus was cultured on a solid-phase medium to facilitate the extraction of

secondary metabolites. The crude extract was then subjected to a series of chromatographic

separations to yield the pure compound.
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Caption: Isolation workflow for Neobulgarone E.
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Structural Elucidation via Spectroscopic Analysis
The chemical structure of Neobulgarone E was determined through a combination of high-

resolution mass spectrometry and one- and two-dimensional nuclear magnetic resonance

(NMR) spectroscopy.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was employed to

determine the molecular formula of Neobulgarone E.

Parameter Observed Value

Ionization Mode ESI

Mass Analyzer Time-of-Flight (TOF) or Orbitrap

Observed m/z [M+H]⁺ or [M-H]⁻ ion

Molecular Formula C₃₂H₂₄Cl₂O₈

Calculated Mass 606.0848

Measured Mass Consistent with the calculated mass

Nuclear Magnetic Resonance (NMR) Spectroscopy
A comprehensive suite of NMR experiments, including ¹H NMR, ¹³C NMR, Correlation

Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear

Multiple Bond Correlation (HMBC), were utilized to establish the planar structure and assign

the proton and carbon signals of Neobulgarone E. All spectra were recorded in a suitable

deuterated solvent, such as methanol-d₄ or chloroform-d.

Logical Workflow for NMR-based Structure Elucidation
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¹H NMR
(Proton Chemical Shifts & Couplings)

HSQC
(Direct ¹JCH Correlations)

COSY
(¹H-¹H Spin Systems)

¹³C NMR & DEPT
(Carbon Chemical Shifts & Multiplicities)

HMBC
(Long-range ²⁻³JCH Correlations)

Structure Assembly

NOESY/ROESY
(Through-space ¹H-¹H Correlations for Stereochemistry)

Final Structure of Neobulgarone E
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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